Cas no 1805203-27-3 (2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylic acid
• CAS No: 1805203-27-3
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4888857
• Update Time: 2025-06-09

2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylic acid

• Inchi： 1S/C8H7F2NO3/c1-3-5(7(9)10)11-2-4(6(3)12)8(13)14/h2,7H,1H3,(H,11,12)(H,13,14)
• InChI Key： KGGFRHZBOPTORU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C(C(C(=O)O)=CN1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4

Additional information on 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylic acid

Professional Introduction to 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylic Acid (CAS No. 1805203-27-3)

2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylic acid, with the CAS number 1805203-27-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its unique structural features and potential applications in drug development, particularly in the synthesis of novel therapeutic agents targeting various biological pathways.

The molecular structure of 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylic acid incorporates several key functional groups that make it a versatile intermediate. The presence of a difluoromethyl group enhances its reactivity and stability, making it an attractive candidate for further chemical modifications. Additionally, the combination of a hydroxyl group and a carboxylic acid moiety provides multiple sites for functionalization, enabling the synthesis of complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in the development of pyridine-based compounds due to their wide range of biological activities. Pyridines are known to be privileged scaffolds in medicinal chemistry, contributing to the discovery of numerous drugs with therapeutic efficacy. Among these, 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylic acid has shown promise in several preclinical studies as a precursor for the synthesis of small-molecule inhibitors.

One of the most compelling aspects of this compound is its potential application in the development of anti-inflammatory agents. The difluoromethyl group is known to improve metabolic stability and binding affinity, which are critical factors for drug efficacy. Furthermore, the hydroxyl and carboxylic acid groups can be further modified to introduce additional pharmacophores that enhance target specificity. Recent studies have demonstrated that derivatives of this compound exhibit significant anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

The synthesis of 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the difluoromethyl group typically requires specialized fluorination techniques, such as electrophilic fluorination or metal-catalyzed cross-coupling reactions. These methods ensure high selectivity and yield, which are essential for industrial-scale production.

The hydroxyl and carboxylic acid functionalities provide opportunities for further derivatization, including esterification, amidation, and alkylation. These modifications can lead to a diverse array of compounds with varying biological activities. For instance, esters derived from this compound have shown potential as prodrugs, improving bioavailability and targeting specific tissues or organs.

In addition to its anti-inflammatory applications, 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylic acid has been explored in the development of anticancer agents. The unique structural features of this compound allow it to interact with biological targets involved in cancer cell proliferation and survival. Preclinical studies have indicated that certain derivatives exhibit inhibitory effects on kinases and other enzymes crucial for tumor growth and metastasis.

The carboxylic acid group can be further functionalized to form amides or other derivatives that enhance solubility and pharmacokinetic properties. These modifications are particularly important for oral administration, where bioavailability is a critical factor in drug development. Additionally, the presence of both hydrophilic and lipophilic groups in the molecule allows for targeted delivery systems, such as prodrugs or nanoparticles.

The growing body of research on pyridine-based compounds underscores their importance in modern drug discovery. The versatility of 2-(Difluoromethyl)-4-hydroxy-3-methylpyridine-5-carboxylic acid makes it a valuable building block for synthesizing novel therapeutic agents with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in developing next-generation pharmaceuticals.

The future direction of research on this compound will likely focus on optimizing synthetic routes for improved efficiency and scalability. Additionally, exploring new derivatives with enhanced pharmacological properties will be a key area of interest. Collaborative efforts between academic researchers and industry scientists will be essential to translate these findings into clinical applications that benefit patients worldwide.